4-Fluoro-7-(2,4,5-trichlorophenyl)indole-3-acetic acid

Specification

• Molecular Formula: C16H9Cl3FNO2
• Molecular Weight: 372.6 g/mol
• IUPAC Name: 2-[4-fluoro-7-(2,4,5-trichlorophenyl)-1H-indol-3-yl]acetic acid
• Standard InChI: InChI=1S/C16H9Cl3FNO2/c17-10-5-12(19)11(18)4-9(10)8-1-2-13(20)15-7(3-14(22)23)6-21-16(8)15/h1-2,4-6,21H,3H2,(H,22,23)
• Standard InChI Key: OTPNVFGVKFVIPO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=CNC2=C1C3=CC(=C(C=C3Cl)Cl)Cl)CC(=O)O)F

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, 2-[4-fluoro-7-(2,4,5-trichlorophenyl)-1H-indol-3-yl]acetic acid, reflects its structural complexity. The indole core is substituted at position 4 with fluorine and at position 7 with a 2,4,5-trichlorophenyl group, while position 3 features an acetic acid side chain. This arrangement enhances electron-withdrawing effects and steric bulk, influencing receptor binding and metabolic stability.

Table 1: Key Molecular Properties

Property	Value
Molecular Formula	C₁₆H₉Cl₃FNO₂
Molecular Weight	372.6 g/mol
IUPAC Name	2-[4-fluoro-7-(2,4,5-trichlorophenyl)-1H-indol-3-yl]acetic acid
Standard InChI	InChI=1S/C16H9Cl3FNO2/...

The trichlorophenyl group contributes to hydrophobic interactions, while the fluorine atom modulates electronic properties and bioavailability.

Synthesis and Manufacturing

Synthetic Pathways

Although detailed synthetic protocols are proprietary, the compound’s preparation likely follows established methods for indole-3-acetic acid derivatives. A plausible route involves:

• Indole Core Formation: Fischer indole synthesis using phenylhydrazines and ketones.

• Halogenation: Sequential electrophilic substitution to introduce fluorine and chlorine groups.

• Side Chain Modification: Coupling of acetic acid via alkylation or carboxylation.

Challenges include regioselective halogen placement and minimizing dehalogenation side reactions. Industrial-scale production requires optimizing yields through catalysts like palladium for cross-coupling steps.

Biological Activity and Mechanisms

Mammalian Toxicity

While specific data for this compound are absent, related indole derivatives exhibit moderate acute toxicity in mammals. For example, oral LD₅₀ values for structurally similar chlorinated indoles range from 150–500 mg/kg in rodents. Subacute exposure may cause hepatic and renal stress, necessitating further toxicological profiling.

Applications in Agriculture and Medicine

Weed Control

The compound’s herbicidal efficacy positions it as a candidate for integrated weed management. Field trials with analogs show selective activity against broadleaf weeds without affecting monocot crops, suggesting utility in cereal farming.

Pharmacological Prospects

Indole-3-acetic acid derivatives exhibit anti-inflammatory and anticancer properties. Fluorine substitution often improves blood-brain barrier penetration, making this compound a candidate for neuropharmaceutical development.

Comparative Analysis with Analogous Compounds

Table 2: Activity Comparison of Halogenated Indole Derivatives

Compound	Herbicidal Efficacy (% Inhibition)	Mammalian LD₅₀ (mg/kg)
4-Fluoro-7-(2,4,5-TCP)IAA	85–97 (predicted)	Not determined
Indole-3-acetic acid	10–20	>2,000
5-Chloroindole-3-acetic acid	60–75	320

The fluorinated analog’s superior herbicidal activity stems from enhanced receptor affinity and metabolic stability.

Limitations and Future Directions

Current data gaps include:

• Ecotoxicity Profiles: Impacts on non-target organisms like pollinators.

• Environmental Persistence: Degradation pathways and half-life in soil.

• Synthetic Scalability: Cost-effective production methods.

Priority research areas include computational modeling of TIR1 interactions and in vivo mammalian toxicity studies.